Cas no 83889-26-3 (2-Pyridinecarboxylic acid, 5-butyl-4-methoxy-)

83889-26-3 structure
Product name:2-Pyridinecarboxylic acid, 5-butyl-4-methoxy-
2-Pyridinecarboxylic acid, 5-butyl-4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxylic acid, 5-butyl-4-methoxy-
- 5-butyl-4-methoxypyridine-2-carboxylic acid
- 83889-26-3
- SCHEMBL3628755
- DTXSID40515446
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- Inchi: InChI=1S/C11H15NO3/c1-3-4-5-8-7-12-9(11(13)14)6-10(8)15-2/h6-7H,3-5H2,1-2H3,(H,13,14)
- InChI Key: QEEGJLSZBDISLG-UHFFFAOYSA-N
- SMILES: CCCCC1=CN=C(C=C1OC)C(=O)O
Computed Properties
- Exact Mass: 209.10519334g/mol
- Monoisotopic Mass: 209.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 59.4Ų
2-Pyridinecarboxylic acid, 5-butyl-4-methoxy- Related Literature
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1. Au nano dumbbells catalyzed the cutting of graphene oxide sheets upon plasmon-enhanced reduction†Xiaotian Wang,Mingyun Zhu,Wanlin Fu,Chengqian Huang,Qing Gu,Tingying Helen Zeng,Yunqian Dai,Yueming Sun RSC Adv., 2016,6, 46218-46225
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Samuel Bernard,Chrystelle Salameh,Philippe Miele Dalton Trans., 2016,45, 861-873
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Tianyu Zhu,Chen Chen,Sisi Wang,Yi Zhang,Dongrong Zhu,Lingnan Li,Jianguang Luo,Lingyi Kong Chem. Commun., 2019,55, 8231-8234
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Yunxiang He,Lorna Hodgson,Paul Verkade Chem. Sci., 2020,11, 8394-8408
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